2-Methylbenzylideneacetone

• Molecular Formula: C11H12O
• Molecular Weight: 160.21 g/mol
• IUPAC Name: 4-(2-methylphenyl)but-3-en-2-one
• InChI: InChI=1S/C11H12O/c1-9-5-3-4-6-11(9)8-7-10(2)12/h3-8H,1-2H3
• InChI Key: WPSNJCPNIUVDHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C=CC(=O)C

Description

2-Methylbenzylideneacetone is a useful research compound. Its molecular formula is C11H12O and its molecular weight is 160.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 250 ml single neck flask was charged 12.0 g (100 mmoles,1.0 eq) of o-tolualdehyde dissolved in 30 ml of acetone. To this was added 5 g of 10% aqueous sodium hydroxide solution (12.5 mmoles, 0.125 eq), dropwise and during the course of addition, temperature was kept no higher than 25° C., while the mixture was agitated continuously for 30 minutes. To the mixture was added 50 ml of water, followed by 100 ml of ethyl acetate, the phases were separated and the organic phase was washed with water three times and then dried, and concentrated to obtain 13.8 g of 4-(o-tolyl)-3-buten-2-one as a faintly yellow oil in 86.3% yield.